Cas no 2228359-30-4 (3-(5-bromo-2-chloropyridin-4-yl)-3-methylbutan-1-amine)

• Product Name: 3-(5-bromo-2-chloropyridin-4-yl)-3-methylbutan-1-amine
• CAS No: 2228359-30-4
• MF: C₁₀H₁₄BrClN₂
• MW: 277.588560581207
• CID: 6423208
• PubChem ID: 165669145
• Update Time: 2025-05-19

3-(5-bromo-2-chloropyridin-4-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-chloropyridin-4-yl)-3-methylbutan-1-amine
• 2228359-30-4
• EN300-1908533

• Inchi： 1S/C10H14BrClN2/c1-10(2,3-4-13)7-5-9(12)14-6-8(7)11/h5-6H,3-4,13H2,1-2H3
• InChI Key： HGMODLNVZZYFFL-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1C(C)(C)CCN)Cl

Computed Properties

• Exact Mass: 276.00289g/mol
• Monoisotopic Mass: 276.00289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(5-bromo-2-chloropyridin-4-yl)-3-methylbutan-1-amine

Compound CAS No: 2228359-30-4 - 3-(5-Bromo-2-Chloropyridin-4-Yl)-3-Methylbutan-1-Amine

The compound with CAS No: 2228359-30-4, known as 3-(5-bromo-2-chloropyridin-4-yl)-3-methylbutan-1-amine, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring substituted with bromine and chlorine atoms, along with an amine group attached to a branched alkyl chain.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions and coupling reactions, to achieve the desired substitution pattern on the pyridine ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of its production.

Research into the properties of this compound has revealed its potential applications in drug discovery, particularly in the development of new therapeutic agents targeting specific biological pathways. Studies have shown that the bromine and chlorine substituents on the pyridine ring significantly influence the molecule's electronic properties, making it a promising candidate for modulating enzyme activity or receptor binding.

In terms of pharmacokinetics, this compound exhibits favorable absorption and bioavailability profiles, which are critical for its potential use as an oral medication. Preclinical trials have demonstrated its ability to cross the blood-brain barrier, suggesting its potential utility in treating central nervous system disorders.

The structural versatility of this compound also makes it a valuable tool in combinatorial chemistry and high-throughput screening efforts. Its ability to form stable complexes with metal ions has opened new avenues for exploring its role in metalloenzyme inhibition and catalysis.

Furthermore, recent computational studies have provided insights into the molecular interactions that govern its binding affinity to various protein targets. These studies have employed advanced docking algorithms and molecular dynamics simulations to predict binding modes and optimize lead compounds for therapeutic applications.

In conclusion, the compound with CAS No: 2228359-30-4, or 3-(5-bromo-2-chloropyridin-4-yl)-3-methylbutan-1-amine, represents a significant advancement in organic synthesis and drug discovery. Its unique structure, coupled with promising biological activity, positions it as a key player in the development of novel therapeutic agents for a wide range of medical conditions.